Cas no 152382-30-4 (Carbonimidodithioicacid, cyano-, 2,6-dimethylphenyl methyl ester (9CI))

• Product Name: Carbonimidodithioicacid, cyano-, 2,6-dimethylphenyl methyl ester (9CI)
• CAS No: 152382-30-4
• MF: C₁₁H₁₂N₂S₂
• MW: 236.356379508972
• CID: 99274
• PubChem ID: 2761270
• Update Time: 2025-04-18

Carbonimidodithioicacid, cyano-, 2,6-dimethylphenyl methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, 2,6-dimethylphenyl methyl ester (9CI)
• (2,6-DIMETHYLPHENYL) METHYL
• [(2,6-dimethylphenyl)sulfanyl-methylsulfanylmethylidene]cyanamide
• (2,6-dimethylphenyl)methylcyanocarbonimidodithioate
• (E)-2,6-dimethylphenyl methyl cyanocarbonimidodithioate
• Methyl (2,6-dimethylphenyl) cyanocarbonimidodithioate
• FT-0643490
• MFCD06658046
• (2,6-dimethylphenyl) methylcyanocarbonimidodithioate
• 152382-30-4
• (2,6-Dimethylphenyl) methyl cyanocarbonimidodithioate
• DTXSID80375667

• MDL： MFCD06658046
• Inchi： 1S/C11H12N2S2/c1-8-5-4-6-9(2)10(8)15-11(14-3)13-7-12/h4-6H,1-3H3/b13-11+
• InChI Key： RHEHLHMJKOWAAM-ACCUITESSA-N
• SMILES： S(/C(=N/C#N)/SC)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 236.04400
• Monoisotopic Mass: 236.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• PSA: 86.75000
• LogP: 3.59558